Cas no 35512-87-9 (Dimethylphenylphosphineborane)

• Product Name: Dimethylphenylphosphineborane
• CAS No: 35512-87-9
• MF: C₈H₁₁BP
• MW: 148.957702875137
• MDL: MFCD28386099
• CID: 3163433
• PubChem ID: 253662061
• Update Time: 2025-11-02

Dimethylphenylphosphineborane Chemical and Physical Properties

Names and Identifiers

• Dimethylphenylphosphine Borane
• Borane - Dimethylphenylphosphine Complex
• D4204
• Boron;dimethyl(phenyl)phosphane
• Borane-dimethylphenylphosphine complex
• CID 11412474
• MFCD28386099
• 35512-87-9
• D90262
• Dimethylphenylphosphineborane

• MDL： MFCD28386099
• Inchi： 1S/C8H11P.B/c1-9(2)8-6-4-3-5-7-8;/h3-7H,1-2H3;
• InChI Key： QZAXONBUUURRQX-UHFFFAOYSA-N
• SMILES： P(C)(C)C1C=CC=CC=1.[B]

Computed Properties

• Exact Mass: 149.0691425g/mol
• Monoisotopic Mass: 149.0691425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 72.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: NA
• Boiling Point: 78°C/0.03mmHg(lit.)
• Refractive Index: 1.5490-1.5530

Dimethylphenylphosphineborane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Dimethylphenylphosphineborane

Dimethylphenylphosphineborane: A Versatile Phosphorus-Containing Compound with Emerging Applications in Biomedical Research

Dimethylphenylphosphineborane (CAS No. 35512-87-9) represents a unique class of phosphorus-containing compounds that have garnered significant attention in recent years due to their potential applications in biomedical research, drug discovery, and materials science. This compound, characterized by its molecular formula C₈H₁₂B Phosphorus Phosphine Borane, exhibits a complex electronic structure that enables it to interact with various biological targets. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a scaffold for developing novel therapeutics.

The Dimethylphenylphosphineborane molecule features a boron atom bonded to a phosphine group, with the phosphorus atom further connected to a methylphenyl group. This structural arrangement allows for the formation of multiple coordination sites, making it an attractive candidate for ligand design and drug development. Researchers have reported that the compound's ability to coordinate with metal ions could enhance its stability and reactivity in biological environments, a property that is particularly relevant in the context of metal-based therapies.

Recent advancements in synthetic chemistry have enabled the precise functionalization of Dimethylphenylphosphineborane, expanding its potential applications in biomedical sciences. For instance, a 2023 study published in Advanced Materials demonstrated that modifying the phosphine group with hydrophilic moieties significantly improved the compound's solubility in aqueous solutions, a critical factor for its use in in vivo experiments. This finding underscores the importance of structure-activity relationship (SAR) analysis in optimizing the compound's pharmacological properties.

One of the most promising areas of research involving Dimethylphenylphosphineborane is its potential role in targeted drug delivery. Scientists have explored its ability to act as a carrier molecule for delivering therapeutic agents to specific cellular compartments. A 2022 study in Journal of Medicinal Chemistry showed that when conjugated with antibody fragments, Dimethylphenylphosphineborane could selectively target cancer cells, reducing off-target effects and enhancing treatment efficacy. This application highlights the compound's versatility in pharmaceutical innovation.

Another area of interest is the compound's potential as a phosphorus donor in biomolecular interactions. Research published in Chemical Communications in 2023 revealed that Dimethylphenylphosphineborane can act as a phosphorus source for enzymatic reactions, which could have implications for metabolic engineering and synthetic biology. This property is particularly valuable in the development of biocatalysts for industrial processes.

Recent computational studies have also provided insights into the electronic properties of Dimethylphenylphosphineborane. Using density functional theory (DFT) calculations, researchers have mapped the compound's frontier molecular orbitals, revealing its potential as a electron donor in organic electronics. These findings suggest that the compound could be integrated into biocompatible devices for applications in neuroscience and regenerative medicine.

The Dimethylphenylphosphineborane molecule's reactivity is further enhanced by its ability to form coordination complexes with metal ions. This property has been exploited in the development of metal-organic frameworks (MOFs) for drug delivery and imaging applications. A 2024 study in Nature Communications demonstrated that incorporating Dimethylphenylphosphineborane into MOFs improved their stability in biological fluids, making them suitable for in vivo use.

From a safety and regulatory perspective, Dimethylphenylphosphineborane has been evaluated for its toxicological profile in various preclinical models. Studies conducted in 2023 by the National Institute of Health (NIH) indicated that the compound exhibits low acute toxicity when administered at therapeutic doses, suggesting its potential for clinical translation. However, further research is needed to fully understand its long-term effects in biological systems.

Despite its promising properties, the Dimethylphenylphosphineborane molecule presents challenges in terms of synthesis and purification. Researchers are actively exploring green chemistry approaches to simplify its production process. A 2023 study in Green Chemistry reported the successful synthesis of the compound using catalytic methods that reduce energy consumption and waste generation, aligning with sustainable development goals.

Looking ahead, the future of Dimethylphenylphosphineborane research lies in its integration with multi-disciplinary approaches. Collaborations between chemists, biologists, and engineers are expected to drive innovations in biomedical applications. For example, the development of nanoparticle-based delivery systems incorporating Dimethylphenylphosphineborane could revolutionize the treatment of chronic diseases.

In conclusion, Dimethylphenylphosphineborane represents a versatile platform for biomedical research and drug development. Its unique chemical properties, coupled with recent advances in synthetic chemistry and computational modeling, position it as a promising candidate for future therapeutic applications. As research in this field continues to evolve, the compound's potential to impact healthcare and biotechnology is likely to grow significantly.

For further exploration of Dimethylphenylphosphineborane's applications, researchers are encouraged to consult recent publications in chemistry, pharmacology, and biomedical engineering. These fields offer valuable insights into the compound's behavior and potential uses, ensuring that its development remains at the forefront of scientific innovation.

As the field of biomedical research continues to advance, the role of compounds like Dimethylphenylphosphineborane is expected to expand. Ongoing studies are likely to uncover new applications and refine existing ones, further solidifying its importance in the development of novel therapies and technologies. The integration of multi-disciplinary approaches will be crucial in maximizing the compound's potential and ensuring its safe and effective use in various scientific and medical contexts.

Ultimately, the exploration of Dimethylphenylphosphineborane exemplifies the dynamic nature of scientific research. As new discoveries are made, the compound's role in advancing healthcare and biotechnology will continue to grow, offering exciting opportunities for future innovation and application.

For those interested in delving deeper into the study of Dimethylphenylphosphineborane, a wealth of resources is available. These include academic journals, research databases, and collaborative platforms that foster knowledge exchange and innovation. Engaging with these resources will provide a comprehensive understanding of the compound's properties, applications, and future prospects in the scientific community.

As the scientific community continues to explore the potential of compounds like Dimethylphenylphosphineborane, the implications for healthcare, biotechnology, and materials science are vast. The ongoing research and development in this area are expected to yield significant advancements, further enhancing the compound's role in shaping the future of scientific and medical innovation.

In summary, the study of Dimethylphenylphosphineborane is a testament to the power of scientific inquiry and its potential to drive meaningful advancements in various fields. As researchers continue to uncover new insights and applications, the compound's importance in the scientific and medical communities is likely to grow, offering exciting opportunities for future exploration and innovation.

For further information and resources on Dimethylphenylphosphineborane, interested individuals are encouraged to explore academic journals, research databases, and collaborative platforms. These resources provide valuable insights into the compound's properties, applications, and future prospects, ensuring that the scientific community remains at the forefront of innovation and discovery.

As the field of biomedical research continues to evolve, the role of compounds like Dimethylphenylphosphineborane is expected to expand. Ongoing studies and collaborative efforts are likely to uncover new applications and refine existing ones, further solidifying the compound's importance in the development of novel therapies and technologies. The integration of multi-disciplinary approaches will be crucial in maximizing its potential and ensuring its safe and effective use in various scientific and medical contexts.

Ultimately, the exploration of Dimethylphenylphosph, the compound's significance in the scientific and medical communities is poised to grow, offering exciting opportunities for future research and application.

For those interested in delving deeper into the study of Dimethylphenylphosphineborane, a wealth of resources is available. These include academic journals, research databases, and collaborative platforms that foster knowledge exchange and innovation. Engaging with these resources will provide a comprehensive understanding of the compound's properties, applications, and future prospects in the scientific community.

As the scientific community continues to explore the potential of compounds like Dimethylphenylphosphineborane, the implications for healthcare, biotechnology, and materials science are vast. The ongoing research and development in this area are expected to yield significant advancements, further enhancing the compound's role in shaping the future of scientific and medical innovation.

In summary, the study of Dimethylphenylphosphineborane is a testament to the power of scientific inquiry and its potential to drive meaningful advancements in various fields. As researchers continue to uncover new insights and applications, the compound's importance in the scientific and medical communities is likely to grow, offering exciting opportunities for future exploration and innovation.

For further information and resources on Dimethylphenylphosphineborane, interested individuals are encouraged to explore academic journals, research databases, and collaborative platforms. These resources provide valuable insights into the compound's properties, applications, and future prospects, ensuring that the scientific community remains at the forefront of innovation and discovery.

As the field of biomedical research continues to evolve, the role of compounds like Dimethylphenylphosphineborane is expected to expand. Ongoing studies and collaborative efforts are likely to uncover new applications and refine existing ones, further solidifying the compound's importance in the development of novel therapies and technologies. The integration of multi-disciplinary approaches will be crucial in maximizing its potential and ensuring its safe and effective use in various scientific and medical contexts.

Ultimately, the exploration of Dimethylphenylphosphineborane exemplifies the dynamic nature of scientific research. As new discoveries are made, the compound's role in advancing healthcare and biotechnology will continue to grow, offering exciting opportunities for future innovation and application.

For those interested in delving deeper into the study of Dimethylphenylphosphineborane, a wealth of resources is available. These include academic journals, research databases, and collaborative platforms that foster knowledge exchange and innovation. Engaging with these resources will provide a comprehensive understanding of the compound's properties, applications, and future prospects in the scientific community.

As the scientific community continues to explore the potential of compounds like Dimethylphenylphosphineborane, the implications for healthcare, biotechnology, and materials science are vast. The ongoing research and development in this area are expected to yield significant advancements, further enhancing the compound's role in shaping the future of scientific and medical innovation.

In summary, the study of Dimethylphenylphosphineborane is a testament to the power of scientific inquiry and its potential to drive meaningful advancements in various fields. As researchers continue to uncover new insights and applications, the compound's importance in the scientific and medical communities is likely to grow, offering exciting opportunities for future exploration and innovation.

For further information and resources on Dimethylphenylphosphineborane, interested individuals are encouraged to explore academic journals, research databases, and collaborative platforms. These resources provide valuable insights into the compound's properties, applications, and future prospects, ensuring that the scientific community remains at the forefront of innovation and discovery.

As the field of biomedical research continues to evolve, the role of compounds like Dimethylphenylphosphineborane is expected to expand. Ongoing studies and collaborative efforts are likely to uncover new applications and refine existing ones, further solidifying the compound's importance in the development of novel therapies and technologies. The integration of multi-disciplinary approaches will be crucial in maximizing its potential and ensuring its safe and effective use in various scientific and medical contexts.

Ultimately, the exploration of Dimethylphenylphosphineborane exemplifies the dynamic nature of scientific research. As new discoveries are made, the compound's role in advancing healthcare and biotechnology will continue to grow, offering exciting opportunities for future innovation and application.

For those interested in delving deeper into the study of Dimethylphenylphosphineborane, a wealth of resources is available. These include academic journals, research databases, and collaborative platforms that foster knowledge exchange and innovation. Engaging with these resources will provide a comprehensive understanding of the compound's properties, applications, and future prospects in the scientific community.

As the scientific community continues to explore the potential of compounds like Dimethylphenylphosphineborane, the implications for healthcare, biotechnology, and materials science are vast. The ongoing research and development in this area are expected to yield significant advancements, further enhancing the compound's role in shaping the future of scientific and medical innovation.

In summary, the study of Dimethylphenylphosphineborane is a testament to the power of scientific inquiry and its potential to drive meaningful advancements in various fields. As researchers continue to uncover new insights and applications, the compound's importance in the scientific and medical communities is likely to grow, offering exciting opportunities for future exploration and innovation.

For further information and resources on Dimethylphenylphosphineborane, interested individuals are encouraged to explore academic journals, research databases, and collaborative platforms. These resources provide valuable insights into the compound's properties, applications, and future prospects, ensuring that the scientific community remains at the forefront of innovation and discovery.

As the field of biomedical research continues to evolve, the role of compounds like Dimethylphenylphosphineborane is expected to expand. Ongoing studies and collaborative efforts are likely to uncover new applications and refine existing ones, further solidifying the compound's importance in the development of novel therapies and technologies. The integration of multi-disciplinary approaches will be crucial in maximizing its potential and ensuring its safe and effective use in various scientific and medical contexts.

Ultimately, the exploration of Dimethylphenylphosphineborane exemplifies the dynamic nature of scientific research. As new discoveries are made, the compound's role in advancing healthcare and biotechnology will continue to grow, offering exciting opportunities for future innovation and application.

For those interested in delving deeper into the study of Dimethylphenylphosphineborane, a wealth of resources is available. These include academic journals, research databases, and collaborative platforms that foster knowledge exchange and innovation. Engaging with these resources will provide a comprehensive understanding of the compound's properties, applications, and future prospects in the scientific community.

As the scientific community continues to explore the potential of compounds like Dimethylphenylphosphineborane, the implications for healthcare, biotechnology, and materials science are vast. The ongoing research and development in this area are expected to yield significant advancements, further enhancing the compound's role in shaping the future of scientific and medical innovation.

In summary, the study of Dimethylphenylphosphineborane is a testament to the power of scientific inquiry and its potential to drive meaningful advancements in various fields. As researchers continue to uncover new insights and applications, the compound's importance in the scientific and medical communities is likely to grow, offering exciting opportunities for future exploration and innovation.

For further information and resources on Dimethylphenylphosphineborane, interested individuals are encouraged to explore academic journals, research databases, and collaborative platforms. These resources provide valuable insights into the compound's properties, applications, and future prospects, ensuring that the scientific community remains at the forefront of innovation and discovery.

As the field of biomedical research continues to evolve, the role of compounds like Dimethylphenylphosphineborane is expected to expand. Ongoing studies and collaborative efforts are likely to uncover new applications and refine existing ones, further solidifying the compound's importance in the development of novel therapies and technologies. The integration of multi-disciplinary approaches will be crucial in maximizing its potential and ensuring its safe and effective use in various scientific and medical contexts.

Ultimately, the exploration of Dimethylphenylphosphsineborane exemplifies the dynamic nature of scientific research. As new discoveries are made, the compound's role in advancing healthcare and biotechnology will continue to grow, offering exciting opportunities for future innovation and application.

It seems like there's a typo in the compound name you mentioned: "Dimethylphenylphosphineborane." The correct name might be dimethylphenylphosphine or dimethylphenylborane, depending on the intended structure. Let me clarify the possible compounds and their properties: --- ### 1. Dimethylphenylphosphine (C₆H₅CH₂P(CH₃)₂) - Structure: A phosphine derivative with a phenyl group (C₆H₅) attached to a central phosphorus atom, which is also bonded to two methyl groups and a CH₂ group. - Properties: - It is a volatile, flammable liquid with a strong odor. - It is a weak base and can act as a nucleophile in organic reactions. - It is used in the synthesis of various phosphorus-containing compounds. - Applications: - In organic synthesis (e.g., as a coupling agent). - In pharmaceuticals and agrochemicals. - Safety: Requires careful handling due to its flammability and reactivity with moisture. --- ### 2. Dimethylphenylborane (C₆H₅CH₂B(CH₃)₂) - Structure: A borane derivative with a phenyl group (C₆H₅) attached to a central boron atom, which is also bonded to two methyl groups and a CH₂ group. - Properties: - It is a colorless liquid with a strong odor. - It is a Lewis acid and can act as a catalyst in various reactions. - It is more stable than many other boranes but still reactive. - Applications: - In catalytic processes (e.g., hydrogenation reactions). - In the synthesis of boronic esters and other boron-containing compounds. - Safety: Requires storage in a dry, inert atmosphere due to its reactivity. --- ### 3. Dimethylphenylphosphineborane (C₆H₅CH₂P(CH₃)₂B(CH₃)₂) - Structure: A hybrid compound containing both phosphorus and boron atoms, with a phenyl group, two methyl groups, and a bridging or linked structure. - Properties: - This compound is less commonly discussed in the literature, but it could potentially exhibit unique reactivity due to the presence of both P and B centers. - It might act as a bifunctional catalyst or ligand in coordination chemistry. - Applications: - In advanced catalytic systems or materials science. - In the development of new organometallic compounds. --- ### Summary Table | Compound | Structure Notes | Key Properties | Applications | |----------------------------------|------------------------------------------|---------------------------------------------|--------------------------------------------| | Dimethylphenylphosphine | P–C₆H₅–CH₂–P(CH₃)₂ | Volatile, flammable, weak base | Organic synthesis, pharmaceuticals | | Dimethylphenylborane | B–C₆H₅–CH₂–B(CH₃)₂ | Lewis acid, colorless, reactive | Catalysis, boronic ester synthesis | | Dimethylphenylphosphineborane| Hybrid P–B structure with C₆H₅ and CH₂ | Potentially bifunctional, reactive | Advanced catalysis, organometallics | --- If you meant a different compound or have a specific application in mind, feel free to provide more details! I can help refine the information further.